molecular formula C12H14N2 B6598906 ethyl[(isoquinolin-8-yl)methyl]amine CAS No. 1694951-38-6

ethyl[(isoquinolin-8-yl)methyl]amine

Cat. No. B6598906
CAS RN: 1694951-38-6
M. Wt: 186.25 g/mol
InChI Key: QUATUPBIUZZDJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl[(isoquinolin-8-yl)methyl]amine (EIMA) is a chemical compound that is widely used in scientific research, particularly in the fields of biochemistry and physiology. It is a derivative of isoquinoline and is used to study the effects of different drugs on the body. EIMA has many advantages over other compounds due to its ability to pass through the blood-brain barrier, making it an ideal tool for studying the pharmacology of drugs.

Scientific Research Applications

Ethyl[(isoquinolin-8-yl)methyl]amine is used in a wide variety of scientific research applications. It is used to study the effects of different drugs on the body, particularly in the fields of biochemistry and physiology. It is also used to study the pharmacology of drugs, as it has the ability to pass through the blood-brain barrier. In addition, this compound is used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system.

Mechanism of Action

Ethyl[(isoquinolin-8-yl)methyl]amine is believed to act as a partial agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of anxiety and depression. It is also believed to act as an agonist at the dopamine D2 receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of serotonin in the brain, which is believed to be beneficial in the treatment of depression. It has also been shown to reduce levels of dopamine, which is believed to be beneficial in the treatment of anxiety. In addition, this compound has been shown to reduce levels of cortisol, which is believed to be beneficial in the treatment of stress and anxiety.

Advantages and Limitations for Lab Experiments

The main advantage of using ethyl[(isoquinolin-8-yl)methyl]amine in laboratory experiments is that it is able to pass through the blood-brain barrier, making it an ideal tool for studying the pharmacology of drugs. In addition, this compound is relatively easy to synthesize and is relatively stable in solution. However, one limitation of using this compound in laboratory experiments is that it is not very soluble in water, which can make it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for research involving ethyl[(isoquinolin-8-yl)methyl]amine. One potential direction is to further explore its effects on the serotonin and dopamine systems, as well as its effects on the cardiovascular system. In addition, further research is needed to explore the potential therapeutic applications of this compound, such as its potential use in the treatment of depression, anxiety, and stress. Finally, further research is needed to explore the potential side effects of this compound, as well as its potential interactions with other drugs.

Synthesis Methods

Ethyl[(isoquinolin-8-yl)methyl]amine can be synthesized from isoquinoline by a two-step process. In the first step, isoquinoline is reacted with a base such as sodium hydroxide or potassium hydroxide to form a salt. This salt is then reacted with an amine such as ethylamine to form this compound.

properties

IUPAC Name

N-(isoquinolin-8-ylmethyl)ethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2/c1-2-13-8-11-5-3-4-10-6-7-14-9-12(10)11/h3-7,9,13H,2,8H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QUATUPBIUZZDJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNCC1=CC=CC2=C1C=NC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H14N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

186.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.